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Compound of Interest

Compound Name: 2-Anthracenecarboxylic acid

Cat. No.: B1205837

Introduction

2-Anthracenecarboxylic acid is a versatile organic compound that serves as a fundamental
building block in the field of materials science.[1] Its rigid, planar anthracene core provides
unique photophysical properties, including strong fluorescence, which, combined with the
reactive carboxylic acid group, makes it an ideal candidate for the synthesis of advanced
functional materials.[1][2] This document provides an overview of its practical applications,
including detailed experimental protocols and performance data for its use in organic
electronics, fluorescent sensors, and as a linker in crystalline porous materials.

Physicochemical Properties of 2-Anthracenecarboxylic
Acid
A summary of the key physicochemical properties of 2-Anthracenecarboxylic acid is

presented in the table below. This data is essential for its handling, storage, and use in various
synthetic procedures.
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Property Value Reference
CAS Number 613-08-1 2131141151611 7]
Molecular Formula C15H1002 [1][2]6]1[7]
Molecular Weight 222.24 g/mol [L112][31[6][7]

Yellow to green or orange
Appearance ] [1112][4]
crystalline powder

Melting Point 289 °C [1][3]
Boiling Point 435 °C at 760 mmHg [1]
Purity = 98% (GC) [1][4]

B Insoluble in water; soluble in
Solubility [2]
ethanol, ether, and chloroform

Application 1: Organic Light-Emitting Diodes
(OLEDs) and Organic Photovoltaics (OPVSs)

2-Anthracenecarboxylic acid and its derivatives are crucial intermediates in the synthesis of
organic luminescent materials for OLEDs and organic semiconductors for OPVs.[2] The
anthracene moiety's inherent high fluorescence quantum yield and charge-transport properties
are key to the performance of these devices.[2] The carboxylic acid group allows for chemical
modifications to fine-tune the electronic and optical properties of the resulting materials.[2]

Logical Workflow for Material Synthesis and Device
Fabrication

The following diagram illustrates the general workflow from 2-Anthracenecarboxylic acid to a
functional organic electronic device.

2-Anthracenecarboxylic Acid Pu(lflcatlon Of. . Devn_:e Fabrication - OLED/OPV Device
Functional Material (e.g., spin coating, vacuum deposition)
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Workflow for organic electronic device fabrication.

Experimental Protocol: Synthesis of an Anthracene-
Based Ester for OLEDs

This protocol describes the synthesis of an anthracene-based methyl ester, a common
intermediate for more complex OLED materials.[8]

Materials:

e 2-Anthracenecarboxylic acid

» Methanol

e Thionyl chloride or (Trimethylsilyl)diazomethane

e Anhydrous solvent (e.g., Dichloromethane)

o Stirring apparatus

» Reflux condenser

o Standard glassware for synthesis and purification
Procedure:

¢ Acid Chloride Formation (if using thionyl chloride):

o In a round-bottom flask, suspend 2-Anthracenecarboxylic acid in an excess of thionyl
chloride.

o Gently reflux the mixture for 2-3 hours until the solid has completely dissolved, indicating
the formation of the acid chloride.

o Remove the excess thionyl chloride under reduced pressure.
« Esterification:

o Dissolve the resulting crude acid chloride in anhydrous dichloromethane.
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o Slowly add an excess of methanol to the solution at O °C.

o Allow the reaction to warm to room temperature and stir for 12 hours.

o Work-up and Purification:

o Wash the reaction mixture with a saturated sodium bicarbonate solution to neutralize any
remaining acid.

o Separate the organic layer, dry it over anhydrous magnesium sulfate, and filter.

o Remove the solvent under reduced pressure to obtain the crude methyl 2-
anthracenecarboxylate.

o Purify the product by column chromatography on silica gel or by recrystallization from a
suitable solvent system (e.g., hexane/ethyl acetate).

Characterization:
o Confirm the structure of the synthesized ester using NMR and Mass Spectrometry.

» Evaluate the photophysical properties (absorption and emission spectra, quantum yield)
using UV-Vis and fluorescence spectroscopy.

Application 2: Fluorescent Probes and Sensors

The intrinsic fluorescence of the anthracene core makes 2-Anthracenecarboxylic acid an
excellent platform for developing fluorescent probes and sensors.[1][2] These sensors can be
designed to detect a variety of analytes, including metal ions and nitroaromatic compounds,
often through a fluorescence quenching ("turn-off") or enhancement (“turn-on") mechanism.[9]
[10]

Sensing Mechanism Pathway

The diagram below illustrates a typical "turn-off" sensing mechanism where the analyte
guenches the fluorescence of the sensor.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1205837?utm_src=pdf-body
https://www.chemimpex.com/products/47585
https://www.coreychem.com/product/2-anthracenecarboxylic-acid-cas-no-613-08-1/
https://pubmed.ncbi.nlm.nih.gov/37262971/
https://www.benchchem.com/pdf/Benchmarking_the_performance_of_Naphthalene_2_7_dicarboxylic_acid_based_sensors.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

In the absence of analyte In the presence of analyte
Excitation (Light) Excitation (Light)

i i

Fluorophore
(Anthracene-based)

i '

Fluorescence Emission Fluorescence Quenching

Fluorophore + Analyte

Click to download full resolution via product page

Fluorescence quenching sensing mechanism.

Experimental Protocol: Detection of Fe3* lons using an
Anthracene-Based MOF Sensor

This protocol is adapted from studies on metal-organic frameworks (MOFs) used for ion
sensing, where anthracene-dicarboxylic acids are common linkers.[9][10]

Materials:

Anthracene-based MOF powder (e.g., synthesized using a derivative of 2-
Anthracenecarboxylic acid)

Aqueous solutions of various metal ions (e.g., Fe3*, Nat, K+, Ca2*, Mg?*, etc.)

Deionized water or appropriate buffer solution

Fluorometer

Procedure:
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Preparation of MOF Suspension:

o Disperse a small amount of the anthracene-based MOF powder in deionized water or
buffer to create a stable suspension. Sonication may be used to ensure homogeneity.

Fluorescence Measurement:

o Transfer a known volume of the MOF suspension to a cuvette.

o Record the initial fluorescence emission spectrum of the suspension. The excitation
wavelength should be chosen based on the absorption maximum of the anthracene linker.

Analyte Addition:
o Add a small aliquot of the Fe3+ solution to the cuvette and mix thoroughly.

o Record the fluorescence emission spectrum again after a short incubation period.

Data Analysis:

o Compare the fluorescence intensity before and after the addition of Fe3+. A significant
decrease in intensity indicates fluorescence quenching.

o To determine selectivity, repeat the experiment with other metal ion solutions at the same
concentration.

o To determine the limit of detection (LOD), perform a titration experiment with varying
concentrations of Fe3* and analyze the change in fluorescence intensity.

Application 3: Metal-Organic Frameworks (MOFs)
and Covalent Organic Frameworks (COFs)

Anthracene-based carboxylic acids are widely used as organic linkers to construct highly
ordered, porous materials such as MOFs and COFs.[11][12] These materials have
exceptionally high surface areas and tunable pore sizes, making them suitable for applications
in gas storage, catalysis, and sensing.[11][13]
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Quantitative Data for Anthracene-Based Porous

Materials
) . o Performance
Material Type Linker Application . Reference
Metric
Detection of 2-
_ _ 4,4'-(9,10- _
Zirconium-based ~ Fluorescent nitrophenol,
anthracenediyl)di 9]
MOF Sensor Fes+, and
benzoic acid
Cr2072-
] 4,4'-(9,10- Degradation of
Europium-based o ) S
MOF anthracenediyl)di  Photocatalysis antibiotics and [14][15][16]
benzoic acid organic dyes
Adsorption
Zirconium-based  Anthracene- Singlet Oxygen capacity: 362.60 [13]
MOF based ligands Storage mgg-tin60s
for bisphenol A
2D Covalent ) Achieved 32
) Anthracene- Optoelectronic )
Organic ] ) photoconductive [17]
based Synaptic Device
Framework states

Experimental Protocol: Solvothermal Synthesis of an
Anthracene-Based MOF

This is a general protocol for the solvothermal synthesis of a zirconium-based MOF using an

anthracene-dicarboxylic acid linker.

Materials:

Zirconium tetrachloride (ZrCla)

N,N-Dimethylformamide (DMF)

Modulator (e.g., acetic acid or hydrochloric acid)

An anthracene-dicarboxylic acid linker (e.g., 4,4'-(9,10-anthracenediyl)dibenzoic acid)
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» Teflon-lined stainless steel autoclave
Procedure:
o Preparation of the Reaction Mixture:
o In a glass vial, dissolve the anthracene-dicarboxylic acid linker and ZrCla in DMF.

o Add the modulator to the solution. The modulator helps to control the crystallinity and
topology of the resulting MOF.

e Solvothermal Reaction:
o Seal the vial and place it inside a Teflon-lined stainless steel autoclave.

o Heat the autoclave in an oven at a specific temperature (typically between 100-150 °C) for
a predetermined time (e.g., 24-72 hours).

« Isolation and Activation of the MOF:
o After the reaction, allow the autoclave to cool down to room temperature.
o Collect the crystalline product by filtration or centrifugation.

o Wash the product with fresh DMF and then with a volatile solvent like ethanol or acetone
to remove unreacted starting materials and solvent molecules from the pores.

o Activate the MOF by heating under vacuum to remove the solvent completely.
Characterization:
o Confirm the crystal structure and phase purity using Powder X-ray Diffraction (PXRD).

» Analyze the porosity and surface area using gas adsorption measurements (e.g., N2
isotherm at 77 K).

» Examine the morphology and crystal size using Scanning Electron Microscopy (SEM).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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